Cas no 2138812-20-9 (2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate)

• Product Name: 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate
• CAS No: 2138812-20-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6273201
• PubChem ID: 165465327
• Update Time: 2025-06-15

2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2138812-20-9
• EN300-802525
• 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate

• Inchi： 1S/C9H11BrN2O2/c1-8(13)14-5-4-12-7-9(2-3-10)6-11-12/h2-3,6-7H,4-5H2,1H3/b3-2+
• InChI Key： MCBHTTNPGQMJRF-NSCUHMNNSA-N
• SMILES： Br/C=C/C1C=NN(C=1)CCOC(C)=O

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate

Professional Introduction to 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate (CAS No. 2138812-20-9)

2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate, a compound with the chemical identifier CAS No. 2138812-20-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both pyrazole and bromoethenyl moieties in its framework suggests a high degree of versatility, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The pyrazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the pyrazole moiety into the molecular structure of 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate enhances its potential as a pharmacophore, contributing to its efficacy in various therapeutic contexts.

The bromoethenyl group adds another layer of complexity to the compound's chemical profile. Brominated alkenes are frequently utilized in medicinal chemistry due to their ability to serve as intermediates in the synthesis of more complex molecules. The bromine atom can participate in various chemical reactions, including cross-coupling reactions, which are pivotal in the construction of intricate organic frameworks. This feature makes 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate a valuable tool for synthetic chemists seeking to develop novel drug candidates.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific biological pathways. The compound 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate has been explored as a potential inhibitor in several key pathways relevant to human health. For instance, studies have indicated its potential role in modulating enzymes involved in cancer progression. The pyrazole moiety, in particular, has been shown to interact with enzymes such as kinases, which are often overexpressed in cancer cells. This interaction can lead to the inhibition of tumor growth and proliferation.

Beyond cancer research, 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The compound's ability to interact with inflammatory pathways suggests that it may have therapeutic benefits in managing these conditions. Preliminary studies have demonstrated its potential to reduce inflammation by modulating key signaling molecules involved in the inflammatory response.

The synthesis of 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate involves a series of well-defined chemical transformations that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the pyrazole derivative followed by functionalization with the bromoethenyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the compound's versatility but also provide valuable insights into the development of similar molecules for future research.

The pharmacokinetic properties of 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate are another critical aspect that has been thoroughly examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Studies have indicated that this compound exhibits favorable pharmacokinetic characteristics, suggesting that it may be suitable for oral administration and exhibit reasonable bioavailability. This is particularly important for developing drugs that can be easily administered to patients on a daily basis.

In conclusion, 2-[4-(2-bromoethenyl)-1H-pyrazol-1-yl]ethyl acetate (CAS No. 2138812-20-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by the presence of both pyrazole and bromoethenyl moieties, makes it a versatile tool for synthetic chemists and pharmacologists alike. The compound's exploration as an inhibitor in key biological pathways and its favorable pharmacokinetic properties further underscore its importance as a candidate for future drug development efforts.